Cas no 102788-23-8 (3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-)

• Product Name: 3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
• CAS No: 102788-23-8
• MF: C₁₅H₁₀O₈
• MW: 318.235105037689
• CID: 1134487
• PubChem ID: 54378453
• Update Time: 2025-04-20

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
• 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3-one
• DTXSID00710955
• 2-(3,4-Dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3(2H)-one
• CHEMBL4763188
• SCHEMBL22462668
• 102788-23-8
• 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxybenzofuran-3(2h)-one

• Inchi： 1S/C15H10O8/c16-7-4-10(19)12-11(5-7)23-15(22,14(12)21)13(20)6-1-2-8(17)9(18)3-6/h1-5,16-19,22H
• InChI Key： UYFQPTAFLCOYSM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C1(C(C1C=CC(=C(C=1)O)O)=O)O)=O)O)O

Computed Properties

• Exact Mass: 318.0375
• Monoisotopic Mass: 318.03756727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 144.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Auronols